Cas no 1555995-27-1 (1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 1555995-27-1
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6535066
• PubChem ID: 84013518
• Update Time: 2025-07-22

1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one
• 1555995-27-1
• EN300-1859128

• Inchi： 1S/C9H15NO/c1-10-7-9(11)8-5-3-2-4-6-8/h2-3,8,10H,4-7H2,1H3
• InChI Key： VFAWKYLZYBMQIC-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1CC=CCC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one

Chemical Profile of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one (CAS No. 1555995-27-1)

1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1555995-27-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexenone core appended with an N-methylaminoethyl side chain, exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both aromatic and heterocyclic functionalities makes it a versatile scaffold for developing novel bioactive entities.

The structural motif of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one incorporates a conjugated system derived from the cyclohexenone ring, which is known to influence electronic properties and reactivity. The conjugation extends through the carbonyl group to the methylamino substituent, creating a system that can participate in various chemical transformations, including Michael additions, nucleophilic substitutions, and oxidation-reduction reactions. These properties make the compound a valuable intermediate in synthetic chemistry, particularly for constructing more complex molecular architectures.

In recent years, there has been growing interest in leveraging such structural motifs for the development of pharmacologically active compounds. The cyclohexenone scaffold, in particular, has been explored in the design of molecules with anti-inflammatory, antimicrobial, and anticancer properties. The N-methylamino group introduces basicity and potential hydrogen bonding capabilities, which can enhance binding affinity to biological targets. This combination of features positions 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one as a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated derivatives. Researchers have utilized similar scaffolds to develop molecules that interact with enzymes and receptors involved in critical biological pathways. For instance, derivatives of cyclohexenones have been investigated for their ability to modulate kinase activity, which is relevant to diseases such as cancer and inflammatory disorders. The methylamino side chain provides a handle for further functionalization, allowing chemists to tailor properties such as solubility, metabolic stability, and target specificity.

Recent advances in computational chemistry have further enhanced the utility of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one as a starting point for drug design. Molecular modeling studies suggest that this compound can adopt multiple conformations due to the flexibility of the cyclohexenone ring and the amine substituent. These conformational variations may influence binding interactions with biological targets, providing insights into how structural modifications can optimize potency and selectivity. Such simulations are increasingly integral to modern drug discovery pipelines, enabling rapid screening of virtual libraries before experimental synthesis.

The synthesis of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one itself presents an interesting challenge due to the need to construct both the cyclohexenone core and the N-methylamino side chain in a single or sequential stepwise process. Traditional methods often involve condensation reactions or cyclization strategies that exploit reactive functional groups within the precursor molecules. Advances in synthetic methodologies have introduced more efficient and scalable routes, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques that enhance stereochemical control.

In addition to its synthetic appeal, 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one has been explored in preliminary biological assays to assess its potential therapeutic effects. Early studies indicate that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders or neurodegenerative diseases. While these findings are still under investigation, they underscore the importance of exploring structurally diverse molecules as candidates for further development. The combination of computational modeling with experimental validation provides a robust framework for understanding how modifications to this scaffold can improve pharmacological outcomes.

The future direction of research on 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one is likely to focus on expanding its chemical space through innovative synthetic strategies and exploring its biological profile in greater detail. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like 1555995-27-1 will remain at the forefront of efforts to discover new medicines that address unmet medical needs.

Overall, 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-one (CAS No. 1555995-27-1) represents an intriguing molecule with broad applications in pharmaceutical research. Its unique structural features offer opportunities for developing innovative therapeutics through both synthetic chemistry and computational biology approaches. As investigations into this compound progress, it is expected to contribute significantly to advancements in drug discovery and medicinal chemistry.